Cas no 30536-26-6 (2,1,3-Benzothiadiazol-4-amine, 5,7-dibromo-)
30536-26-6 structure
Product Name:2,1,3-Benzothiadiazol-4-amine, 5,7-dibromo-
CAS No:30536-26-6
MF:C6H3Br2N3S
MW:308.981117486954
CID:3934262
PubChem ID:768456
Update Time:2025-04-22
2,1,3-Benzothiadiazol-4-amine, 5,7-dibromo- Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzothiadiazol-4-amine, 5,7-dibromo-
- 5,7-Dibromo-benzo[1,2,5]thiadiazol-4-ylamine
- 5,7-Dibromobenzo[c][1,2,5]thiadiazol-4-amine
- CHEMBL3933880
- US9073941, 31
- 5,7-dibromo-2,1,3-benzothiadiazol-4-amine
- SCHEMBL15032498
- AKOS001484728
- BDBM188216
- SR-01000399974
- AG-690/12763433
- SR-01000399974-1
- 30536-26-6
- STL357783
-
- Inchi: 1S/C6H3Br2N3S/c7-2-1-3(8)5-6(4(2)9)11-12-10-5/h1H,9H2
- InChI Key: UNGCOFBQQGXJMM-UHFFFAOYSA-N
- SMILES: N1=C2C(Br)=CC(Br)=C(N)C2=NS1
Computed Properties
- Exact Mass: 308.83939Da
- Monoisotopic Mass: 306.84144Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 80Ų
2,1,3-Benzothiadiazol-4-amine, 5,7-dibromo- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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